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Compound of Interest

Compound Name: 2-Undecanone

Cat. No.: B123061

For immediate release: This document provides essential safety and logistical information for
the proper disposal of 2-undecanone (also known as methyl nonyl ketone), a combustible
liquid that is toxic to aquatic life.[1][2][3] Adherence to these procedures is critical for ensuring
laboratory safety and environmental protection.

l. Immediate Safety Precautions and Spill
Management

In the event of a spill, environmental contamination should be contained.[4] Spillage should be
prevented from entering drains or water courses by any means available.[4][5] All spills should
be cleaned up immediately.[4] Personnel in the vicinity of a spill should move upwind.[4]

For containment, absorb the spill with sand, earth, inert material, or vermiculite.[4] This material
should then be collected and placed in a suitable, closed container for disposal according to
local regulations.[1] It is important to avoid breathing vapors and to have adequate ventilation.
[1][4] Personal protective equipment, including breathing apparatus and protective gloves,
should be worn during cleanup.[4] All sources of ignition must be removed from the area.[1]

Il. Step-by-Step Disposal Protocol

The disposal of 2-undecanone must be handled in accordance with local, state, and federal
regulations.[4] This substance is considered a hazardous waste and is very toxic to aquatic life
with long-lasting effects.[1][2][6][7]
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¢ Waste Identification and Collection:

o Clearly label containers of 2-undecanone waste with "Hazardous Waste" and the
chemical name.

o Collect surplus and non-recyclable solutions in a designated, compatible, and tightly
closed container.[1][8]

e Professional Disposal Service:
o Contact a licensed professional waste disposal service to handle the material.[1]

o This combustible material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[1] Alternatively, residue may be buried at an approved site.[4]

o Container Disposal:

o Empty containers should be disposed of as unused product.[1] They can be recycled if
possible or disposed of in an authorized landfill.[4]

e Prohibited Disposal Methods:

o Do NOT allow 2-undecanone or wash water from cleaning equipment to enter drains or
sewers.[4]

o Do NOT dispose of 2-undecanone in the regular trash.[9]

lll. Quantitative Data Summary

The following table summarizes key quantitative data for 2-undecanone to inform safe
handling and disposal.
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Property Value Source

Oral LD50 (Rat) 5,000 mg/kg [1107]

Oral LD50 (Mouse) 3,880 mg/kg [1]

Dermal LD50 (Rabbit) > 5,000 mg/kg [7]

Flash Point 89 - 90 °C (192.2 - 194 °F) [2]7]

Boiling Point 228 °C (442.4 °F) [7]

Water Solubility Insoluble Not explicitly cited

IV. Experimental Protocols

Currently, there are no standard experimental protocols for the in-lab neutralization of 2-
undecanone waste. The recommended procedure is professional disposal.

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
undecanone.
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2-Undecanone Waste Generated

Is the material contaminated?

No

Can it be reclaimed (e.qg., by distillation)?

No

Yes

es

Package in a labeled, sealed, and compatible container

Reclaim for reuse

Contact licensed professional waste disposal service

Transport to an approved facility for incineration or burial

Disposal Complete

Click to download full resolution via product page

Caption: 2-Undecanone Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of 2-Undecanone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123061#2-undecanone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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